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YM201636 Experimental Data and Protocols

The table below summarizes the key experimental findings and methodologies for YM201636 from the

search results.

Experimental Aspect Reported Data for YM201636
Primary Known Target PIKfyve kinase (Inhibitor) [1] [2]
Off-Target Activity Potent inhibitor of human TPC2 (Two-Pore Channel 2) cation channels [3]

Reported ICso for PIKfyve ~30 nM [3]

Reported ICso for TPC2 0.16 pM [3]

| Common Working Concentrations | * In vitro cell studies: 0.1 - 5 pM [1] ¢ In vivo animal studies: 2
mg/kg (mouse liver cancer allograft model) [1] | | Key Experimental Readouts | « Cellular Vacuolation:
Visual marker of PIKfyve inhibition [4] [2] « Reduced PI(3,5)P2 levels: Measured via mass spectrometry or
immunoassays [4] « LC3-II Accumulation: Western blot marker for dysregulated autophagy [1] [2] ¢ Cell
Viability Reduction: MTT assay [1] | | Detailed Protocol (MTT Assay) | 1. Cell Seeding: Plate cells (e.g.,
HepG2, Huh-7) in 96-well plates (4x103 cells/well). 2. Treatment: Add YM201636 (e.g., 0.1-5 uM) for 24
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hours. 3. Incubation: Add MTT reagent (1 mg/mL) for 4 hours. 4. Selubilization: Replace medium with
DMSO to dissolve formazan crystals. 5. Measurement: Read absorbance at 490 nm. Growth inhibition ratio
= (OD_control - OD_drug) / OD_control x 100% [1]. | | Detailed Protocol (Western Blot for L.C3) | 1. Cell
Treatment: Treat cells (e.g., primary hippocampal neurons) with YM201636. 2. Lysis: Solubilize cells in
SDS-PAGE sample buffer or Triton X-100-containing buffer. 3. Protein Quantification: Use Bradford
assay. 4. Gel Electrophoresis: Load 50 pg protein for SDS-PAGE. 5. Transfer & Blocking: Transfer to
membrane and block. 6. Antibody Incubation: Incubate with primary anti-LC3 antibody, then HRP-
conjugated secondary antibody. 7. Detection: Visualize and quantify bands using a system like Odyssey

(Licor) [2]. |

Cellular Role of PIKfyve and YM201636 Action

The following diagram illustrates the cellular function of PIKfyve and the reported effects of its inhibition by
YM201636, based on the analyzed studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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